Cas no 620628-71-9 (9H-Purine-9-acetic acid,6-[[(1,3-benzodioxol-5-ylmethoxy)carbonyl]amino]-)

• Product Name: 9H-Purine-9-acetic acid,6-[[(1,3-benzodioxol-5-ylmethoxy)carbonyl]amino]-
• CAS No: 620628-71-9
• MF: C₁₆H₁₃N₅O₆
• MW: 371.304322957993
• CID: 459327
• PubChem ID: 21868383
• Update Time: 2025-04-19

9H-Purine-9-acetic acid,6-[[(1,3-benzodioxol-5-ylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-9-acetic acid,6-[[(1,3-benzodioxol-5-ylmethoxy)carbonyl]amino]-
• 620628-71-9
• [6-N-(piperonyloxycarbonyl)-adenin-9-yl]-acetic acid
• 2-(6-(((Benzo[d][1,3]dioxol-5-ylmethoxy)carbonyl)amino)-9H-purin-9-yl)acetic acid
• VJYMBPRBSXVKCJ-UHFFFAOYSA-N
• [6-N-(piperonyloxycarbonyl)-adenine-9-yl]-acetic acid
• SCHEMBL3130066

• Inchi： 1S/C16H13N5O6/c22-12(23)4-21-7-19-13-14(17-6-18-15(13)21)20-16(24)25-5-9-1-2-10-11(3-9)27-8-26-10/h1-3,6-7H,4-5,8H2,(H,22,23)(H,17,18,20,24)
• InChI Key： VJYMBPRBSXVKCJ-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(COC(NC3=C4C(=NC=N3)N(C=N4)CC(=O)O)=O)=CC1=2

Computed Properties

• Exact Mass: 371.08669
• Monoisotopic Mass: 371.08658315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 137.69